Cas no 163210-63-7 (4-(4-methyl-1-piperazinyl)-Phenol)

4-(4-methyl-1-piperazinyl)-Phenol Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-Phenol
• 4-(4-methyl-1-piperazinyl)Phenol
• 163210-63-7
• DTXSID201301910
• RWDJMTACZOUIAI-UHFFFAOYSA-N
• A1-09657
• SCHEMBL526167
• Phenol, 4-(4-methyl-1-piperazinyl)-
• 4-(4-methylpiperazin-1-yl)phenol
• CHEMBL1180512
• Phenol,4-(4-methyl-1-piperazinyl)-
• DA-21150
• 4-(4-methyl-1-piperazinyl)phenol
• 4-(4-methyl-piperazin-1-yl)-phenol
• +Expand

• InChIKey： RWDJMTACZOUIAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N2O/c1-12-6-8-13(9-7-12)10-2-4-11(14)5-3-10/h2-5,14H,6-9H2,1H3
• SMILES： CN1CCN(CC1)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 192.126263138g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.126263138g/mol
• Heavy Atom Count: 14
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 26.7Ų